Cas no 573681-19-3 (7-Bromo-4-chloro-2-(chloromethyl)quinazoline)

7-Bromo-4-chloro-2-(chloromethyl)quinazoline is a versatile quinazoline derivative widely used in pharmaceutical and organic synthesis. Its key structural features include reactive bromo and chloro substituents at the 7- and 4-positions, along with a chloromethyl group at the 2-position, making it a valuable intermediate for further functionalization. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its ability to undergo nucleophilic substitution reactions. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic systems. Its high purity and stability under standard storage conditions ensure reliable performance in synthetic applications.

7-Bromo-4-chloro-2-(chloromethyl)quinazoline structure

573681-19-3 structure

Product Name:7-Bromo-4-chloro-2-(chloromethyl)quinazoline

CAS No:573681-19-3

MF:C₉H₅BrCl₂N₂

MW:291.959398984909

MDL:MFCD09746296

CID:1031448

PubChem ID:22030108

Update Time:2025-07-02

7-Bromo-4-chloro-2-(chloromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-4-chloro-2-(chloromethyl)quinazoline
- quinazoline, 7-bromo-4-chloro-2-(chloromethyl)-
- 7-Bromo-4-chloro-2-(chloromethyl)quizoline
- 7-BROMO-4-CHLORO-2-CHLOROMETHYL-QUINAZOLINE
- 573681-19-3
- 7-bromo-4-chloro-2-chloromethylquinazoline
- SCHEMBL4974360
- AB51265
- DTXSID80621777
- DB-072292
- 7-bromo4-chloro-2-chloromethylquinazoline
- PYCGXDCXSPKGQR-UHFFFAOYSA-N
- MFCD09746296
- G11032
- MDL： MFCD09746296
- Inchi： 1S/C9H5BrCl2N2/c10-5-1-2-6-7(3-5)13-8(4-11)14-9(6)12/h1-3H,4H2
- InChI Key： PYCGXDCXSPKGQR-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(N=C(CCl)N=C2C=1)Cl

Computed Properties

Exact Mass: 289.90145
Monoisotopic Mass: 289.90132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

7-Bromo-4-chloro-2-(chloromethyl)quinazoline Pricemore >>

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